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Compound of Interest

Compound Name: 2-Hydroxyoctan-3-one

Cat. No.: B3270181

A Comprehensive Technical Guide to 2-
Hydroxyoctan-3-one

This technical guide provides a detailed overview of the chemical and physical properties,
synthesis, and potential biological relevance of 2-Hydroxyoctan-3-one. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical analysis.

Chemical and Physical Properties

2-Hydroxyoctan-3-one, an alpha-hydroxy ketone, possesses a unique combination of a
hydroxyl group and a ketone functional group on adjacent carbon atoms. This structure dictates
its chemical reactivity and physical characteristics. While extensive experimental data for this
specific molecule is limited, a combination of computed properties and data from its isomer, 3-
hydroxy-2-octanone, provides valuable insights.

Identification and Structure
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Identifier Value
IUPAC Name 2-hydroxyoctan-3-one[1]
Synonyms 2-hydroxy-3-octanone, 3-octanon-2-ol[1]

Molecular Formula

CsH1602[1]

Molecular Weight

144.21 g/mol [1]

Canonical SMILES

CCCCCC(=0)C(C)O[1]

InChl Key

BNHJODMDMOKFFL-UHFFFAOY SA-N[1]

CAS Number

52279-26-2[1]

Physicochemical Data

A summary of the available computed and experimental physicochemical data for 2-

Hydroxyoctan-3-one and its isomer, 3-hydroxy-2-octanone, is presented below. It is crucial to

note the distinction between the two isomers, as their properties may vary.

2-Hydroxyoctan-3-one 3-Hydroxy-2-octanone
Property .

(Computed unless noted) (Experimental)

- ) ] 187.0 - 188.0 °C at 760
Boiling Point Not available
mmHg[2]
Density Not available 0.927 - 0.933 g/cm3[2]
XLogP3 1.6[1] 1.7
Hydrogen Bond Donor Count 1[1] 1
Hydrogen Bond Acceptor
ydrog p 2[1] 5
Count
Kovats Retention Index 1647 (standard polar)[1] Not available
) o ] Colorless liquid with a brown,

Physical Description Not available

nutty aroma[2]
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-Hydroxyoctan-3-one are
not readily available in the published literature. However, based on general organic chemistry
principles for the synthesis of alpha-hydroxy ketones, a plausible synthetic route and standard
analytical procedures can be outlined.

Synthesis of Alpha-Hydroxy Ketones

A common method for the synthesis of alpha-hydroxy ketones is the oxidation of the
corresponding ketone. For 2-Hydroxyoctan-3-one, this would involve the selective
hydroxylation of 3-octanone at the C2 position.

General Protocol for Alpha-Hydroxylation of a Ketone:

o Enolate Formation: The starting ketone (3-octanone) is treated with a strong base, such as
lithium diisopropylamide (LDA), in an aprotic solvent like tetrahydrofuran (THF) at a low
temperature (e.g., -78 °C) to generate the lithium enolate.

o Oxidation: The enolate is then reacted with an electrophilic oxygen source. A common
reagent for this transformation is a molybdenum peroxide complex, such as the Vedejs
reagent (oxodiperoxymolybdenum(pyridine)-(hexamethylphosphoric triamide)), or a silyl
peroxide.

o Workup: The reaction is quenched with a reducing agent, such as sodium sulfite, to destroy
any remaining peroxide. The product is then extracted with an organic solvent, and the
organic layer is washed, dried, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
alpha-hydroxy ketone.

Analytical Methods

The characterization of 2-Hydroxyoctan-3-one would typically involve a combination of
spectroscopic techniques to confirm its structure and purity.
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e Infrared (IR) Spectroscopy: The IR spectrum is expected to show a broad absorption band in
the region of 3200-3600 cm~1 corresponding to the O-H stretching vibration of the hydroxyl
group. A strong, sharp absorption band between 1650-1820 cm~* would indicate the C=0
stretching vibration of the ketone.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum would show characteristic signals for the different types of protons
in the molecule. The proton on the carbon bearing the hydroxyl group (CH-OH) would
likely appear as a multiplet. The protons of the methyl group adjacent to the hydroxylated
carbon would also be a distinct signal. The remaining protons of the octyl chain would
appear as a series of multiplets in the upfield region.

o 18C NMR: The spectrum would show distinct signals for each of the eight carbon atoms.
The carbonyl carbon would be the most downfield signal (typically in the range of 185-220
ppm), and the carbon attached to the hydroxyl group would also be in the downfield
region.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and to analyze its fragmentation pattern, which can provide further
structural information.

Biological Activity and Relevance

While no specific biological activities have been reported for 2-Hydroxyoctan-3-one, the
alpha-hydroxy ketone moiety is present in various biologically important molecules. Alpha-
hydroxy ketones are a key functional group in carbohydrates, which are fundamental to many
biological processes.

Some studies on ketone bodies, which share structural similarities with smaller alpha-hydroxy
ketones, suggest potential neuroprotective and anti-inflammatory effects. For instance, the
ketone body beta-hydroxybutyrate (BHB) has been shown to exert neuroprotective effects by
providing an alternative energy source for the brain, improving mitochondrial function, and
reducing oxidative stress. It is plausible that larger alpha-hydroxy ketones like 2-
Hydroxyoctan-3-one could be investigated for similar biological activities.
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Visualizations
General Synthesis Pathway for an Alpha-Hydroxy
Ketone

- Oxidizing Agent
Starting Ketone Base (e.g., LDA) Enolate Intermediate e.g., MoO5-Py-HMPA Alpha-Hydroxy Ketone
(e.g., 3-Octanone) (2-Hydroxyoctan-3-one)
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Caption: A generalized workflow for the synthesis of an alpha-hydroxy ketone.

Logical Workflow for the Analysis of 2-Hydroxyoctan-3-
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Caption: A logical workflow for the structural analysis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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